4-Cyano-2,6-diiodophenyl 2-methylpropanoate

• CAS No.: 111659-93-9
• Molecular Formula: C11H9I2NO2
• Molecular Weight: 441.00 g/mol
• IUPAC Name: (4-cyano-2,6-diiodophenyl) 2-methylpropanoate
• InChI: InChI=1S/C11H9I2NO2/c1-6(2)11(15)16-10-8(12)3-7(5-14)4-9(10)13/h3-4,6H,1-2H3
• InChI Key: YTBZGNRJRZRVGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC1=C(C=C(C=C1I)C#N)I

Description

4-Cyano-2,6-diiodophenyl 2-methylpropanoate is an organic compound with the molecular formula C11H9I2NO2 It is a derivative of phenyl propanoate, characterized by the presence of cyano and diiodo substituents on the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-2,6-diiodophenyl 2-methylpropanoate typically involves the esterification of 4-Cyano-2,6-diiodophenol with 2-methylpropanoic acid. The reaction is usually carried out in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC) to facilitate the formation of the ester bond. The reaction conditions often include refluxing the reactants in an organic solvent like dichloromethane or toluene .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. Catalysts such as sulfuric acid or p-toluenesulfonic acid can be used to accelerate the esterification reaction. The use of automated reactors and precise control of reaction parameters ensures consistent product quality and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Cyano-2,6-diiodophenyl 2-methylpropanoate undergoes various chemical reactions, including:

Substitution Reactions: The iodine atoms on the phenyl ring can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Reduction Reactions: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Oxidation Reactions: The ester group can be hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Reduction: Lithium aluminum hydride in dry ether.

Oxidation: Hydrochloric acid or sodium hydroxide for hydrolysis.

Major Products Formed

Substitution: Formation of substituted phenyl derivatives.

Reduction: Formation of 4-amino-2,6-diiodophenyl 2-methylpropanoate.

Oxidation: Formation of 4-Cyano-2,6-diiodophenyl 2-methylpropanoic acid.

Scientific Research Applications

4-Cyano-2,6-diiodophenyl 2-methylpropanoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antic